Cas no 1142212-41-6 (1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol)
1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
- STK505126
- 1-(2,5-dimethylphenyl)-4,4-dimethylpyrimidine-2-thiol
- 1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
-
- MDL: MFCD12027742
- Inchi: 1S/C14H18N2S/c1-10-5-6-11(2)12(9-10)16-8-7-14(3,4)15-13(16)17/h5-9H,1-4H3,(H,15,17)
- InChI Key: JTHNFHQXJFQJMI-UHFFFAOYSA-N
- SMILES: S=C1N(C2C=C(C)C=CC=2C)C=CC(C)(C)N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 335
- Topological Polar Surface Area: 47.4
1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 039255-500mg |
1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol |
1142212-41-6 | 500mg |
$126.00 | 2023-09-06 |
1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
Comprehensive Overview of 1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS No. 1142212-41-6)
In the realm of organic chemistry and pharmaceutical research, 1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS No. 1142212-41-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to the dihydropyrimidine-thiol family, a class known for its diverse biological activities. Researchers are particularly interested in its molecular interactions and therapeutic potential, especially in the context of drug discovery and medicinal chemistry.
The chemical structure of 1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol features a pyrimidine ring substituted with a thiol group and dimethylphenyl moieties, which contribute to its stability and reactivity. This configuration is pivotal for its role in enzyme inhibition and receptor binding, making it a candidate for further exploration in targeted therapies. Recent studies have highlighted its relevance in addressing oxidative stress and inflammatory pathways, topics that are currently trending in biomedical research.
From a synthetic perspective, the preparation of CAS No. 1142212-41-6 involves multi-step organic reactions, including cyclocondensation and thiolation processes. These methods are optimized to achieve high yield and purity, critical for pharmaceutical-grade applications. The compound's solubility and stability under physiological conditions are also key factors under investigation, as they influence its bioavailability and efficacy in potential drug formulations.
In the context of user-searched queries, questions like "What are the applications of dihydropyrimidine derivatives?" or "How does thiol modification enhance drug activity?" are frequently encountered. These align well with the properties of 1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol, as its thiol group is known to improve binding affinity and metabolic resistance. Additionally, the compound's potential role in neuroprotective and antioxidant mechanisms has sparked interest among researchers focusing on neurodegenerative diseases, a hot topic in 2024 medical trends.
Another area of growing interest is the computational modeling of this compound. Advanced molecular docking studies and QSAR analyses are being employed to predict its interactions with biological targets, reducing the need for extensive in vitro testing. This approach aligns with the broader shift toward AI-driven drug discovery, a trend dominating scientific literature and industry practices.
For SEO optimization, it's worth noting that terms like "dihydropyrimidine-thiol synthesis", "CAS 1142212-41-6 applications", and "medicinal chemistry of pyrimidine derivatives" are highly searched. These keywords reflect the compound's relevance in both academic and industrial settings. Furthermore, the integration of green chemistry principles in its synthesis is another angle that resonates with sustainability-focused audiences.
In summary, 1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS No. 1142212-41-6) represents a versatile scaffold with promising pharmacological and chemical properties. Its study bridges gaps between traditional organic synthesis and cutting-edge therapeutic development, making it a compelling subject for ongoing and future research endeavors.
1142212-41-6 (1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)